Cas no 1190890-34-6 (N,4-dimethyl-2,3-dihydro-1H-inden-2-amine hydrochloride)

• Product Name: N,4-dimethyl-2,3-dihydro-1H-inden-2-amine hydrochloride
• CAS No: 1190890-34-6
• MF: C₁₁H₁₆ClN
• MW: 197.704442024231
• MDL: MFCD24616984
• CID: 5608312
• PubChem ID: 66880711
• Update Time: 2025-10-25

N,4-dimethyl-2,3-dihydro-1H-inden-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N,4-dimethyl-2,3-dihydro-1H-inden-2-amine hydrochloride
• EN300-8210867
• N,4-dimethyl-2,3-dihydro-1H-inden-2-amine hydrochloride
• SCHEMBL1026152
• 1190890-34-6

• MDL： MFCD24616984
• Inchi： 1S/C11H15N.ClH/c1-8-4-3-5-9-6-10(12-2)7-11(8)9;/h3-5,10,12H,6-7H2,1-2H3;1H
• InChI Key： CJFWKCSUWROXHV-UHFFFAOYSA-N
• SMILES： Cl.N(C)C1CC2C=CC=C(C)C=2C1

Computed Properties

• Exact Mass: 197.0971272g/mol
• Monoisotopic Mass: 197.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on N,4-dimethyl-2,3-dihydro-1H-inden-2-amine hydrochloride

Comprehensive Overview of N,4-dimethyl-2,3-dihydro-1H-inden-2-amine hydrochloride (CAS No. 1190890-34-6)

N,4-dimethyl-2,3-dihydro-1H-inden-2-amine hydrochloride (CAS No. 1190890-34-6) is a synthetic organic compound belonging to the class of indenamine derivatives. This compound has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. The molecular formula of this compound is C₁₁H₁₆N·HCl, and it features a fused ring system that combines aromatic and aliphatic characteristics, making it a versatile intermediate in drug discovery and development.

In recent years, the demand for indenamine-based compounds has surged, driven by their relevance in central nervous system (CNS) drug development. Researchers are particularly interested in the pharmacological profile of N,4-dimethyl-2,3-dihydro-1H-inden-2-amine hydrochloride, as its structure shares similarities with known bioactive molecules targeting neurotransmitter systems. This has led to increased searches for "CAS 1190890-34-6 uses" and "indenamine derivatives in medicine," reflecting growing curiosity about its therapeutic potential.

The synthesis of N,4-dimethyl-2,3-dihydro-1H-inden-2-amine hydrochloride typically involves multi-step organic reactions, including reductive amination and cyclization processes. Its hydrochloride salt form enhances solubility, a critical factor for bioavailability in pharmaceutical formulations. This aspect is frequently queried in search engines, with terms like "why use hydrochloride salts in drugs" highlighting public interest in drug design principles.

From an analytical chemistry perspective, CAS 1190890-34-6 is characterized using techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure purity and identity verification, which are essential for research and industrial applications. The compound's spectral data is often sought after by chemists, as evidenced by searches for "NMR peaks of indenamine derivatives."

In the context of green chemistry, there is rising interest in optimizing the production of N,4-dimethyl-2,3-dihydro-1H-inden-2-amine hydrochloride to minimize environmental impact. Queries such as "sustainable synthesis of indenamines" reflect this trend. Researchers are exploring catalytic methods and solvent-free reactions to improve the atom economy of its synthesis, aligning with global sustainability goals.

The compound's potential role in neurological research is another hot topic. Preliminary studies suggest that indenamine scaffolds may interact with dopamine and serotonin receptors, sparking investigations into their utility for mood disorders and cognitive enhancement. These applications have driven searches for "indenamine CNS effects" and "CAS 1190890-34-6 mechanism of action," underscoring its relevance in contemporary neuroscience.

Quality control of N,4-dimethyl-2,3-dihydro-1H-inden-2-amine hydrochloride is paramount for its reliable use. Regulatory guidelines emphasize stringent impurity profiling, with HPLC-UV and LC-MS being standard tools. This aligns with frequent searches for "how to test indenamine purity," indicating a need for accessible analytical protocols among researchers and manufacturers.

In summary, N,4-dimethyl-2,3-dihydro-1H-inden-2-amine hydrochloride (CAS No. 1190890-34-6) represents a compelling subject in modern chemistry and pharmacology. Its structural uniqueness, coupled with emerging applications in drug discovery and neuroscience, ensures its continued relevance. As research progresses, this compound may unlock new avenues for addressing unmet medical needs, making it a focal point for both academic and industrial inquiry.